Cas no 2137983-89-0 (4-(2-chloropropan-2-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(2-chloropropan-2-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2137983-89-0
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 6442595
• PubChem ID: 165484170
• Update Time: 2025-10-28

4-(2-chloropropan-2-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloropropan-2-yl)-1lambda6-thiane-1,1-dione
• 2137983-89-0
• EN300-1132349

• Inchi： 1S/C8H15ClO2S/c1-8(2,9)7-3-5-12(10,11)6-4-7/h7H,3-6H2,1-2H3
• InChI Key： MSOHGMSEECVEDV-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1CCS(CC1)(=O)=O

Computed Properties

• Exact Mass: 210.0481286g/mol
• Monoisotopic Mass: 210.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(2-chloropropan-2-yl)-1lambda6-thiane-1,1-dione

4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione (CAS No 2137983-89-0)

4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione, also known by its CAS registry number CAS No 2137983-89-0, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiane diones, which are known for their versatile chemical properties and reactivity. The structure of 4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione consists of a thiane ring system with two ketone groups and a chlorinated substituent, making it a valuable intermediate in organic synthesis.

The synthesis of 4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements not only improve the efficiency of production but also pave the way for larger-scale manufacturing.

In terms of physical properties, 4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione exhibits a melting point of approximately 55°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating its resistance to degradation under moderate environmental conditions.

The chemical structure of 4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione plays a crucial role in its reactivity. The thiane ring system provides a rigid framework that facilitates specific types of chemical transformations. For example, the presence of two ketone groups enables participation in enolate chemistry, making this compound an excellent candidate for nucleophilic additions and conjugate additions. Recent research has demonstrated its utility in synthesizing complex molecules with high stereochemical control.

4-(2-chloropropan-2-yl)-1λ6-thiane-1,1-dione finds applications in diverse areas such as pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, its use in constructing scaffolds for kinase inhibitors has been reported in recent studies. In agrochemistry, this compound is employed as an intermediate in the development of pesticides and herbicides with improved efficacy.

The environmental impact and sustainability aspects of using CAS No 2137983-89- have also garnered attention from researchers. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that it exhibits low toxicity under controlled conditions, which aligns with current trends toward greener chemical processes.

In conclusion, 4-(2-chloropropan- strong>-< strong> strong>) is a versatile compound with significant potential in various scientific domains. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in modern chemistry.